Cas no 1352540-31-8 (5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine)
5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine
- 5-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-2-(pyrrolidin-1-yl)pyridine
-
- Inchi: 1S/C14H19N3/c1-11-9-12(13-5-4-6-15-13)10-16-14(11)17-7-2-3-8-17/h9-10H,2-8H2,1H3
- InChI Key: BAWWSFJFYSZEBL-UHFFFAOYSA-N
- SMILES: C1(N2CCCC2)=NC=C(C2=NCCC2)C=C1C
5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM496333-1g |
5-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-2-(pyrrolidin-1-yl)pyridine |
1352540-31-8 | 97% | 1g |
$1190 | 2023-01-10 | |
| Ambeed | A653725-1g |
5-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-2-(pyrrolidin-1-yl)pyridine |
1352540-31-8 | 97% | 1g |
$1200.0 | 2024-04-24 |
5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine
5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine: A Comprehensive Overview
The compound 5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine, with CAS No. 1352540-31-8, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various heterocyclic groups. The presence of these groups imparts interesting chemical and biological properties, making it a subject of extensive research.
Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a modulator of ion channels, which are critical for various physiological processes. The ability of this compound to interact with these channels suggests its potential in treating conditions such as epilepsy, pain, and cardiovascular diseases. Furthermore, its structural versatility allows for modifications that could enhance its bioavailability and efficacy.
The synthesis of 5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the core pyridine ring. This approach not only ensures high yields but also facilitates the incorporation of diverse substituents, enabling the exploration of its chemical space.
In terms of biological activity, this compound has shown promising results in vitro and in vivo studies. Its ability to inhibit certain enzymes and receptors makes it a valuable tool for understanding disease mechanisms. For instance, recent research has demonstrated its potential as an antidepressant by modulating serotonin reuptake. Additionally, its anti-inflammatory properties have been investigated, suggesting its application in treating chronic inflammatory diseases.
The structural complexity of this compound presents both challenges and opportunities for further research. Efforts are underway to optimize its pharmacokinetic properties, such as improving solubility and reducing metabolism. These advancements could pave the way for its use in clinical settings. Moreover, computational modeling techniques are being employed to predict its interactions with various biological targets, providing insights into its mechanism of action.
In conclusion, 5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine represents a promising lead compound in the quest for novel therapeutic agents. Its unique structure and diverse biological activities make it a focal point for ongoing research. As our understanding of this compound deepens, it holds the potential to contribute significantly to the development of innovative treatments for a wide range of diseases.
1352540-31-8 (5-(4,5-Dihydro-3H-pyrrol-2-yl)-3-methyl-2-pyrrolidin-1-yl-pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)